1,2-Methylenedioxy-3,10,11-trimethoxyaporphine

• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C20H21NO5/c1-22-13-5-4-10-8-12-15-11(6-7-21-12)17(23-2)20-19(25-9-26-20)16(15)14(10)18(13)24-3/h4-5,12,21H,6-9H2,1-3H3/t12-/m0/s1
• InChIKey: CHTZCWLHHIYAJY-LBPRGKRZSA-N

1,2-Methylenedioxy-3,10,11-trimethoxyaporphine: Aporphine Alkaloid with Defined Vasorelaxant and Antitubercular Activity Profiles for Research Procurement

1,2-Methylenedioxy-3,10,11-trimethoxyaporphine (CAS 14050-90-9) is a natural aporphine alkaloid characterized by a tetracyclic dibenzo[de,g]quinoline core bearing a 1,2-methylenedioxy group and methoxy substituents at positions 3, 10, and 11 [1]. It has been isolated from plant species including Cassytha filiformis and Ocotea discolor, and its biological activities have been documented in primary pharmacological research [2] [3].

Aporphine alkaloid scaffold: Defined 1,2-methylenedioxy-3,10,11-trimethoxy substitution pattern for SAR studies.

Vasorelaxant research fit: Reported moderate vasorelaxant activity in aortic tissue models; supports potency-window differentiation.

Antitubercular screening fit: Reported antimycobacterial activity against M. tuberculosis H37Rv; supports MIC profiling.

Analytical reference standard: Distinct substitution pattern facilitates chromatographic identification and chemotaxonomic studies.

• [1] PhytoBank. 1,2-methylenedioxy-3,10,11-trimethoxyaporphine (PHY0019475). 2015. View Source
• [2] Tsai TH, Wang GJ, Lin LC. Vasorelaxing alkaloids and flavonoids from Cassytha filiformis. J Nat Prod. 2008;71(2):289-291. View Source
• [3] Albarracín LT, Patiño OJ, Guzman JD, Begum N, McHugh TD, Cuca LE, Ávila MC. Aporphine alkaloids with antitubercular activity isolated from Ocotea discolor Kunth (Lauraceae). Rev Colomb Quim. 2017;46(3):22-27. View Source

Why 1,2-Methylenedioxy-3,10,11-trimethoxyaporphine Cannot Be Substituted with Generic Aporphine Alkaloids

Aporphine alkaloids exhibit highly divergent pharmacological profiles driven by specific substitution patterns on the core scaffold. While the 1,2-methylenedioxy moiety and the 3,10,11-trimethoxy substitution of this compound confer a distinct moderate vasorelaxant activity and a defined antitubercular MIC, closely related analogs with alternative substitution—such as dicentrine, ocoteine, or neolitsine—display up to 200-fold differences in potency within the same assay systems [1] [2]. Therefore, generic substitution without empirical validation of the specific substitution pattern risks selecting a compound with irrelevant or absent activity for the intended research application.

Substitution pattern mismatch

1,2-Methylenedioxy-3,10,11-trimethoxy substitution differs from dicentrine or ocoteine; biological activity may not transfer.

Vasorelaxant activity divergence

This compound exhibits moderate vasorelaxation; substituting with more potent aporphines may shift assay sensitivity.

Antimycobacterial potency inconsistency

Antitubercular MIC varies among aporphines; generic substitution risks selecting compounds with irrelevant antimycobacterial activity.

• [1] Tsai TH, Wang GJ, Lin LC. Vasorelaxing alkaloids and flavonoids from Cassytha filiformis. J Nat Prod. 2008;71(2):289-291. View Source
• [2] Albarracín LT, Patiño OJ, Guzman JD, Begum N, McHugh TD, Cuca LE, Ávila MC. Aporphine alkaloids with antitubercular activity isolated from Ocotea discolor Kunth (Lauraceae). Rev Colomb Quim. 2017;46(3):22-27. View Source

1,2-Methylenedioxy-3,10,11-trimethoxyaporphine: Quantitative Differentiation Evidence Against Closest Analogs

Vasorelaxant Potency: Moderate Activity Contrasts with Highly Potent In-Class Analogs

In a head-to-head vasorelaxation assay using phenylephrine-precontracted rat aortic preparations, 1,2-methylenedioxy-3,10,11-trimethoxyaporphine exhibited moderate vessel-relaxing activity with an IC50 range of 16.50–32.81 µM. In contrast, the structurally related aporphines cassythic acid, cassythine, neolitsine, and dicentrine demonstrated potent vasorelaxing effects with mean IC50 values between 0.08 and 2.48 µM in the same experimental system [1]. This represents a potency differential of approximately 10- to 200-fold, confirming that the 1,2-methylenedioxy-3,10,11-trimethoxy substitution pattern confers a distinct, moderate pharmacological profile compared to other aporphines in the same study.

Vasorelaxant Potency

Head-to-head

IC50 16.50–32.81 µM (target) vs. 0.08–2.48 µM (comparators)

Supports moderate vasorelaxant profile differentiation; guides potency-window selection in SAR studies.

Phenylephrine-precontracted rat aortic model.

Evidence Dimension	Vasorelaxant activity (IC50)
Target Compound Data	16.50–32.81 µM
Comparator Or Baseline	Cassythic acid, cassythine, neolitsine, and dicentrine (IC50 range: 0.08–2.48 µM)
Quantified Difference	10-fold to 200-fold lower potency
Conditions	Phenylephrine-precontracted rat aortic preparations

Why This Matters

This data enables researchers to select the appropriate aporphine based on the required potency window; the moderate activity of this compound may be preferable for studies where potent vasorelaxation is not desired or for investigating structure-activity relationships of the aporphine scaffold.

• [1] Tsai TH, Wang GJ, Lin LC. Vasorelaxing alkaloids and flavonoids from Cassytha filiformis. J Nat Prod. 2008;71(2):289-291. View Source

Antitubercular Activity: Defined MIC Against M. tuberculosis H37Rv Relative to In-Class Comparators

In a direct comparative study against the virulent Mycobacterium tuberculosis H37Rv strain, 1,2-methylenedioxy-3,10,11-trimethoxyaporphine demonstrated antitubercular activity with a minimum inhibitory concentration (MIC) within the range of 140–310 µM. Among the four aporphine alkaloids co-isolated and tested from Ocotea discolor wood—ocoxilonine, ocoteine, dicentrine, and 1,2-methylenedioxy-3,10,11-trimethoxyaporphine—ocoteine was the most active with an MIC of 140 µM (50 µg/mL), while the target compound exhibited lower inhibitory potency within the overall range [1]. This places the compound as a moderately active antitubercular aporphine, distinct from the more potent ocoteine.

Antitubercular MIC

Head-to-head

MIC 140–310 µM (M. tb H37Rv); ocoteine MIC 140 µM (most active)

Supports antimycobacterial activity ranking; compound shows moderate activity relative to ocoteine.

Resazurin microplate assay (REMA).

Evidence Dimension	Antitubercular activity (MIC)
Target Compound Data	140–310 µM (exact value within this range, not explicitly specified in the source)
Comparator Or Baseline	Ocoteine (MIC = 140 µM), dicentrine, and ocoxilonine
Quantified Difference	Ocoteine is the most active compound; target compound exhibits lower inhibitory potency within the 140–310 µM range
Conditions	M. tuberculosis H37Rv strain, resazurin microplate assay (REMA)

Why This Matters

This quantitative MIC data allows researchers to compare the antimycobacterial potential of this specific aporphine substitution pattern against other natural products and synthetic analogs, guiding the selection of compounds for further structure-activity relationship studies or combination therapy investigations.

• [1] Albarracín LT, Patiño OJ, Guzman JD, Begum N, McHugh TD, Cuca LE, Ávila MC. Aporphine alkaloids with antitubercular activity isolated from Ocotea discolor Kunth (Lauraceae). Rev Colomb Quim. 2017;46(3):22-27. View Source

Structural Differentiation: 1,2-Methylenedioxy and 3,10,11-Trimethoxy Substitution Pattern Distinct from Other Aporphines

1,2-Methylenedioxy-3,10,11-trimethoxyaporphine features a unique substitution pattern on the aporphine scaffold: a methylenedioxy bridge spanning positions 1 and 2, and methoxy groups at positions 3, 10, and 11. This specific arrangement distinguishes it from other known aporphines such as dicentrine (which bears a 1,2-methylenedioxy and 9,10-dimethoxy pattern) and ocoteine (which bears a 1,2-methylenedioxy and 3,9,10-trimethoxy pattern) [1] [2]. The positional differences in methoxy substitution have been correlated with the observed variation in vasorelaxant and antitubercular potencies across these compounds.

Substitution Pattern

Class-level

1,2-methylenedioxy; 3,10,11-trimethoxy vs. dicentrine (9,10-dimethoxy) and ocoteine (3,9,10-trimethoxy)

Positional methoxy variation linked to activity divergence; supports SAR interpretation.

1D/2D NMR and MS characterization.

Evidence Dimension	Aporphine substitution pattern
Target Compound Data	1,2-methylenedioxy; 3,10,11-trimethoxy
Comparator Or Baseline	Dicentrine: 1,2-methylenedioxy; 9,10-dimethoxy. Ocoteine: 1,2-methylenedioxy; 3,9,10-trimethoxy
Quantified Difference	Positional variation in methoxy groups (3,10,11 vs. 9,10 vs. 3,9,10)
Conditions	Structural characterization by 1D and 2D NMR (1H, 13C, COSY, HSQC, HMBC) and mass spectrometry

Why This Matters

Understanding the precise substitution pattern is critical for researchers conducting structure-activity relationship (SAR) studies, as the position and number of methoxy groups on the aporphine scaffold directly influence biological activity and target engagement.

• [1] Tsai TH, Wang GJ, Lin LC. Vasorelaxing alkaloids and flavonoids from Cassytha filiformis. J Nat Prod. 2008;71(2):289-291. View Source
• [2] Albarracín LT, Patiño OJ, Guzman JD, Begum N, McHugh TD, Cuca LE, Ávila MC. Aporphine alkaloids with antitubercular activity isolated from Ocotea discolor Kunth (Lauraceae). Rev Colomb Quim. 2017;46(3):22-27. View Source

Physicochemical Properties: Molecular Weight and Polar Surface Area Define Chromatographic and Formulation Behavior

1,2-Methylenedioxy-3,10,11-trimethoxyaporphine has a molecular weight of 355.40 g/mol (exact mass 355.14197277 g/mol) and a topological polar surface area (TPSA) of 58.20 Ų [1]. The compound is described as a very strong base based on its pKa [1]. These physicochemical parameters differ from related aporphines; for example, the simpler 1,2-methylenedioxyaporphine (roemerine) has a molecular weight of 279.33 g/mol [2], reflecting the additional three methoxy groups present in the target compound. This difference in molecular weight and polarity directly impacts chromatographic retention times, solubility profiles, and potential formulation strategies.

Physicochemical Profile

Class-level

MW 355.40 g/mol; TPSA 58.20 Ų (vs. roemerine MW 279.33 g/mol)

Supports chromatographic method development and solubility prediction.

Calculated properties (PhytoBank).

Evidence Dimension	Molecular weight and polar surface area
Target Compound Data	MW = 355.40 g/mol; TPSA = 58.20 Ų
Comparator Or Baseline	1,2-Methylenedioxyaporphine (roemerine): MW = 279.33 g/mol
Quantified Difference	MW difference of ~76 g/mol (attributable to three methoxy groups); TPSA not reported for comparator
Conditions	Calculated physicochemical properties

Why This Matters

These physicochemical data are essential for analytical method development (e.g., HPLC method optimization, mass spectrometry identification) and for predicting compound behavior in biological assays, including membrane permeability and solubility.

• [1] PhytoBank. 1,2-methylenedioxy-3,10,11-trimethoxyaporphine (PHY0019475). 2015. View Source
• [2] DrugFuture. Aporeine (roemerine). View Source

Optimal Research and Industrial Application Scenarios for 1,2-Methylenedioxy-3,10,11-trimethoxyaporphine Based on Quantitative Evidence

Vascular Pharmacology Studies Requiring Moderate Vasorelaxant Activity

This compound is suitable for ex vivo vascular pharmacology studies where a moderate vasorelaxant effect is required, such as in investigations of endothelium-independent relaxation mechanisms or comparative structure-activity relationship studies within the aporphine class. The established IC50 range of 16.50–32.81 µM in rat aortic preparations provides a clear benchmark for experimental design [1].

Antimycobacterial Screening and SAR Studies in Tuberculosis Research

The compound can be employed as a reference standard in antitubercular screening programs targeting Mycobacterium tuberculosis H37Rv. Its defined MIC within the 140–310 µM range [1] allows it to serve as a comparator for evaluating the potency of novel synthetic aporphine derivatives or other natural products. It is particularly useful for structure-activity relationship (SAR) studies focused on the impact of methoxy substitution patterns on antimycobacterial activity.

Natural Product Chemistry and Analytical Method Development

With its well-defined molecular weight (355.40 g/mol), exact mass (355.14197277 g/mol), and TPSA (58.20 Ų) [1], this compound serves as an analytical standard for the identification and quantification of aporphine alkaloids in plant extracts via LC-MS or HPLC. Its distinct substitution pattern (1,2-methylenedioxy-3,10,11-trimethoxy) also makes it a valuable marker compound for chemotaxonomic studies of Cassytha and Ocotea species.

Application

Selection Property

Validation Focus

Vascular pharmacology research (moderate vasorelaxant context)

Aporphine substitution-pattern SAR

Vasorelaxant endpoint profiling in ex vivo aortic models

Antimycobacterial screening studies

Anti-M. tuberculosis MIC context

Comparator benchmarking against ocoteine and dicentrine

Natural product analytical reference standard

Chromatographic identity (MW, TPSA, retention)

HPLC/LC-MS method qualification for aporphine alkaloids

• [1] Tsai TH, Wang GJ, Lin LC. Vasorelaxing alkaloids and flavonoids from Cassytha filiformis. J Nat Prod. 2008;71(2):289-291. View Source
• [2] Albarracín LT, Patiño OJ, Guzman JD, Begum N, McHugh TD, Cuca LE, Ávila MC. Aporphine alkaloids with antitubercular activity isolated from Ocotea discolor Kunth (Lauraceae). Rev Colomb Quim. 2017;46(3):22-27. View Source
• [3] PhytoBank. 1,2-methylenedioxy-3,10,11-trimethoxyaporphine (PHY0019475). 2015. View Source